Cas no 2227831-46-9 ((3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227831-46-9
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 6230079
• PubChem ID: 165626201
• Update Time: 2025-07-02

(3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
• 2227831-46-9
• EN300-1772603

• Inchi： 1S/C10H10F2O4/c1-16-5-2-6(11)10(7(12)3-5)8(13)4-9(14)15/h2-3,8,13H,4H2,1H3,(H,14,15)/t8-/m0/s1
• InChI Key： OQBUBKUZJYRPFG-QMMMGPOBSA-N
• SMILES： FC1C=C(C=C(C=1[C@H](CC(=O)O)O)F)OC

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227831-46-9)

(3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227831-46-9) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique stereocenter at the 3-position, which is critical for its biological activity. The presence of difluoro and methoxy substituents on the phenyl ring enhances its metabolic stability and binding affinity, making it a promising candidate for drug development. Researchers are increasingly interested in this molecule due to its potential applications in enzyme inhibition and receptor modulation.

The synthesis of (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid involves asymmetric catalysis, a hot topic in modern organic chemistry. Asymmetric synthesis ensures high enantiomeric purity, which is essential for pharmaceutical applications. Recent advancements in green chemistry have also sparked interest in developing eco-friendly synthetic routes for this compound. Questions like "How to synthesize (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid?" or "What are the applications of CAS 2227831-46-9?" are frequently searched, reflecting the growing demand for detailed information.

From a structural perspective, the hydroxypropanoic acid moiety in this compound is analogous to lactic acid, a common metabolite. This similarity suggests potential roles in metabolic pathways or as a prodrug scaffold. The 2,6-difluoro-4-methoxyphenyl group contributes to lipophilicity, which can influence drug absorption and distribution. These properties are often discussed in forums and research papers, highlighting the compound's versatility.

In the context of drug discovery, (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid has been explored as a building block for small-molecule therapeutics. Its chiral nature allows for selective interactions with biological targets, reducing off-target effects. Searches such as "CAS 2227831-46-9 in drug development" or "chiral intermediates for pharmaceuticals" underscore its relevance in the industry. Additionally, the compound's X-ray crystallography data and NMR spectra are valuable for structural validation.

Beyond pharmaceuticals, this compound has potential applications in material science. The fluorine atoms and methoxy group can enhance thermal stability and solubility, making it useful for polymeric materials or coatings. Researchers are investigating its role in advanced materials, answering queries like "Can CAS 2227831-46-9 be used in polymers?" or "What are the material properties of (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid?".

Quality control and analytical methods for (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid are also critical. Techniques such as HPLC, mass spectrometry, and chiral chromatography are employed to ensure purity and consistency. These methods are frequently searched, with terms like "How to analyze CAS 2227831-46-9?" or "HPLC methods for chiral compounds" gaining traction.

In summary, (3S)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227831-46-9) is a multifaceted compound with broad applications in pharmaceuticals, biochemistry, and material science. Its unique structural features and chiral properties make it a subject of ongoing research and innovation. As interest in precision medicine and sustainable chemistry grows, this compound is poised to play a pivotal role in future scientific advancements.